Cas no 88462-80-0 (N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine)

• Product Name: N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine
• CAS No: 88462-80-0
• MF: C₂₂H₂₄N₂O₇
• MW: 428.435166358948
• CID: 993083
• PubChem ID: 13876437
• Update Time: 2025-05-26

N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine Chemical and Physical Properties

Names and Identifiers

• N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine
• (2S)-6-oxo-2,6-bis(phenylmethoxycarbonylamino)hexanoic acid
• 88462-80-0
• AKOS030240905
• DTXSID20551701
• N~2~,N~6~-Bis[(benzyloxy)carbonyl]-6-oxo-L-lysine
• 6-Oxo-N2,N6-bis[(phenylmethoxy)carbonyl]-L-lysine;

• Inchi： 1S/C22H24N2O7/c25-19(24-22(29)31-15-17-10-5-2-6-11-17)13-7-12-18(20(26)27)23-21(28)30-14-16-8-3-1-4-9-16/h1-6,8-11,18H,7,12-15H2,(H,23,28)(H,26,27)(H,24,25,29)/t18-/m0/s1
• InChI Key： JBZGUCKHGQNWDY-SFHVURJKSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CCCC(NC(=O)OCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 428.15800
• Monoisotopic Mass: 428.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 138.01000
• LogP: 4.03400

N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine

Introduction to N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine (CAS No. 88462-80-0)

N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine, commonly referred to by its CAS number 88462-80-0, is a specialized compound widely utilized in the field of pharmaceutical research and biotechnology. This compound belongs to the class of protecting group reagents, playing a crucial role in the synthesis and modification of amino acids, particularly in the context of peptide and protein chemistry.

The molecular structure of N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine features two benzyloxycarbonyl (Boc) groups attached to the α- and ε-amino groups of L-homoglutamine. The Boc group is a popular protecting group in organic synthesis, known for its stability under basic conditions and its ability to prevent unwanted side reactions during peptide coupling reactions. This characteristic makes it an invaluable tool in the synthesis of complex peptides and proteins, where precise control over reaction conditions is essential.

In recent years, significant advancements have been made in the application of N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine in drug development. One notable area of research involves its use in the synthesis of peptide-based therapeutics. Peptides have gained considerable attention due to their potential as targeted drugs with minimal side effects. The Boc-protected homoglutamine derivative provides a stable intermediate that can be easily modified and coupled with other amino acids, facilitating the construction of intricate peptide structures.

Moreover, the compound has been explored in the context of enzyme inhibition studies. Enzymes are critical biological catalysts that play a pivotal role in various metabolic pathways. By modifying and protecting specific amino acid residues, researchers can gain insights into enzyme mechanisms and develop novel inhibitors. The use of N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine as a protecting group allows for selective modifications, enabling detailed structural analysis and functional studies.

Recent studies have also highlighted the utility of this compound in the field of proteomics. Proteomics involves the large-scale study of proteins, including their structure, function, and interactions within biological systems. The ability to precisely modify and protect specific amino acids is crucial for protein purification, characterization, and functional analysis. The stability provided by the Boc group ensures that N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine remains intact during various biochemical assays, making it an indispensable tool for proteomic research.

The synthesis of N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine involves multi-step organic reactions, typically starting from L-homoglutamine. The Boc group is introduced through an esterification reaction, where the carboxyl group of homoglutamine reacts with benzyl alcohol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction is often catalyzed by a base such as triethylamine to facilitate the formation of the amide bond.

The purity and quality of N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine are critical for its applications in pharmaceutical research. High-purity compounds ensure minimal interference from impurities during synthetic reactions and analytical studies. Therefore, manufacturers employ rigorous purification techniques such as column chromatography and recrystallization to obtain high-grade material suitable for research applications.

In conclusion, N2,N6-Bis(benzyloxycarbonyl)-L-homoglutamine (CAS No. 88462-80-0) is a versatile compound with significant applications in peptide synthesis, enzyme inhibition studies, and proteomics research. Its unique chemical properties make it an essential tool for researchers aiming to develop novel therapeutics and understand biological processes at a molecular level. As research continues to advance, the importance of this compound is likely to grow further, driving innovation in synthetic chemistry and biotechnology.